Cas no 4651-51-8 (22,23-Dihydrobrassicasterol)

• Product Name: 22,23-Dihydrobrassicasterol
• CAS No: 4651-51-8
• MF: C₂₈H₄₈O
• MW: 400.680129051209
• CID: 930412
• PubChem ID: 5283637
• Update Time: 2025-10-21

22,23-Dihydrobrassicasterol Chemical and Physical Properties

Names and Identifiers

• 22-DIHYDROBRASSICASTEROL
• 24-epicampesterol
• 22,23-Dihydrobrassicasterol
• Ergost-5-en-3beta-ol
• CAMPESTEROL
• (3beta)-ergost-5-en-3-ol
• Dihydrobrassicasterol
• 24-epi-campesterol
• Ergost-5-en-3-ol, (3beta)-
• Delta5-campesterol
• Campesterol, ~65%
• delta22-Dihydrobrassicasterol
• 24-methyl-5-cholestene-3beta-ol
• SCHEMBL3341194
• NS00099793
• AKOS030531948
• (24S)-beta-Methyl cholesterol
• Q27109255
• (3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5S)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (3S,8S,9S,10R,13R,14S,17R)-17-((2R,5S)-5,6-Dimethylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• DTXSID501016075
• CHEBI:19809
• CHEMBL485421
• 2-Ammonio-2-phenylpent-4-enoate
• (S)-Campesterol
• (24S)-methylcholest-5-en-3beta-ol
• HY-N1459A
• 22-Dihydrobrassicosterol
• LMST01030096
• 4651-51-8
• CS-0135141
• Campesterol; (3S,8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5,6-dimethylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• G13232
• DA-69261
• 474-62-4
• Ergost-5-en-3-beta-ol

• MDL： MFCD00010475
• Inchi： 1S/C28H48O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h9,18-20,22-26,29H,7-8,10-17H2,1-6H3/t19-,20+,22-,23-,24+,25-,26-,27-,28+/m0/s1
• InChI Key： SGNBVLSWZMBQTH-ZRUUVFCLSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@H](C)C(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 400.370516150g/mol
• Monoisotopic Mass: 400.370516150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 8.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives

Additional information on 22,23-Dihydrobrassicasterol

Comprehensive Guide to 22,23-Dihydrobrassicasterol (CAS No. 4651-51-8): Properties, Applications, and Research Insights

22,23-Dihydrobrassicasterol (CAS No. 4651-51-8) is a naturally occurring phytosterol derivative that has garnered significant attention in the fields of biochemistry, nutrition, and pharmaceuticals. As a hydrogenated analog of brassicasterol, this compound plays a crucial role in plant membrane stability and has potential health benefits for humans. Its unique molecular structure, characterized by a saturated side chain at positions 22 and 23, distinguishes it from other sterols like beta-sitosterol or stigmasterol, making it a subject of ongoing research.

In recent years, the demand for plant-derived sterols has surged due to growing consumer interest in natural cholesterol-lowering agents and functional food additives. Studies suggest that 22,23-Dihydrobrassicasterol may contribute to cardiovascular health by modulating lipid metabolism, a topic frequently searched in Google Scholar and PubMed under queries like "plant sterols and LDL reduction." Unlike synthetic alternatives, this compound aligns with the global trend toward clean-label ingredients and sustainable sourcing, which dominate discussions in nutraceutical forums.

The biosynthesis of 22,23-Dihydrobrassicasterol occurs predominantly in Brassicaceae family plants, including broccoli and rapeseed. Analytical techniques such as HPLC-MS and NMR spectroscopy are employed to quantify its presence in plant extracts, addressing common search terms like "how to identify phytosterols in lab tests." Researchers also explore its synergistic effects with omega-3 fatty acids, a combination trending in dietary supplement research. Notably, its oxidative stability makes it suitable for cosmetic formulations, particularly in anti-aging creams, as evidenced by patent filings indexed in Espacenet.

From an industrial perspective, 22,23-Dihydrobrassicasterol is extracted via supercritical CO2 or solvent-based methods, with purity levels exceeding 98% for pharmaceutical-grade applications. Regulatory bodies like the FDA and EFSA classify it as Generally Recognized As Safe (GRAS) when used in specified concentrations, a detail often queried by manufacturers. Current clinical trials focus on its bioavailability enhancement through nanocarrier systems, a hot topic in drug delivery optimization studies.

Environmental considerations further elevate the relevance of 22,23-Dihydrobrassicasterol. As agriculture shifts toward climate-resilient crops, its abundance in drought-tolerant plants positions it as a sustainable alternative to animal-derived sterols. This aligns with Google Trends data showing increased searches for "plant sterols in vertical farming." Additionally, its role in plant stress response mechanisms is under investigation, with preprint platforms like bioRxiv featuring studies on its protective effects against UV radiation.

Future research directions include elucidating the compound’s interactions with gut microbiota—a trending subtopic in personalized nutrition—and its potential as an adjuvant in immune-modulatory therapies. Collaborative projects between academia and industry, documented in repositories like ClinicalTrials.gov, aim to standardize extraction protocols while minimizing ecological footprints. With its multifaceted applications, 22,23-Dihydrobrassicasterol exemplifies the convergence of green chemistry and precision health, two domains dominating scientific discourse in 2024.